Cas no 894031-55-1 (1-(4-bromo-2-methylphenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea)

• Product Name: 1-(4-bromo-2-methylphenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea
• CAS No: 894031-55-1
• MF: C₁₉H₂₀BrN₃O₃
• MW: 418.284403800964
• CID: 5512621
• Update Time: 2025-10-30

1-(4-bromo-2-methylphenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea Chemical and Physical Properties

Names and Identifiers

• Urea, N-(4-bromo-2-methylphenyl)-N'-[1-(4-methoxyphenyl)-5-oxo-3-pyrrolidinyl]-
• 1-(4-bromo-2-methylphenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea

• Inchi： 1S/C19H20BrN3O3/c1-12-9-13(20)3-8-17(12)22-19(25)21-14-10-18(24)23(11-14)15-4-6-16(26-2)7-5-15/h3-9,14H,10-11H2,1-2H3,(H2,21,22,25)
• InChI Key： OTVRMPBKHUEBCU-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Br)C=C1C)C(NC1CC(=O)N(C2=CC=C(OC)C=C2)C1)=O

Additional information on 1-(4-bromo-2-methylphenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea

Introduction to 1-(4-bromo-2-methylphenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea (CAS No. 894031-55-1) and Its Emerging Applications in Chemical Biology

The compound 1-(4-bromo-2-methylphenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea, identified by its CAS number 894031-55-1, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This heterocyclic urea derivative has garnered attention due to its unique structural features and promising biological activities, making it a valuable candidate for further exploration in drug discovery and therapeutic development.

At the core of its molecular architecture lies a pyrrolidinone scaffold, which is well-documented for its role in modulating various biological pathways. The presence of both bromo and methoxy substituents on the aromatic rings introduces a high degree of functional diversity, enabling selective interactions with biological targets. This structural complexity not only enhances binding affinity but also opens up avenues for designing molecules with tailored pharmacokinetic properties.

Recent studies have highlighted the potential of this compound as an inhibitor of key enzymes implicated in inflammatory and metabolic disorders. The urea moiety, in particular, has been shown to exhibit strong binding interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the pathogenesis of chronic inflammatory diseases. By targeting these enzymes, the compound demonstrates promise in alleviating symptoms associated with conditions like arthritis and atherosclerosis.

Moreover, the 4-bromo-2-methylphenyl group contributes to the compound's ability to cross the blood-brain barrier, a critical factor for central nervous system (CNS) drug development. This feature has spurred interest in exploring its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. Preclinical studies have begun to unravel its mechanism of action, revealing interactions with neurotransmitter receptors that could modulate cognitive function and neuroprotection.

The 4-methoxyphenyl substituent further enriches the compound's pharmacological profile by enhancing solubility and metabolic stability. These properties are essential for optimizing drug delivery systems, ensuring efficient absorption and prolonged circulation time within the body. Such improvements are crucial for reducing dosing frequency and minimizing side effects, thereby improving patient compliance.

In light of these findings, researchers are actively investigating synthetic modifications to fine-tune the biological activity of 1-(4-bromo-2-methylphenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea. By leveraging computational modeling and high-throughput screening techniques, scientists aim to identify analogs that exhibit enhanced potency, selectivity, and reduced toxicity. These efforts align with global trends toward precision medicine, where individual patient profiles guide drug design and optimization.

The compound's versatility also extends to its potential applications in agricultural science. Pyrrolidinone derivatives have demonstrated efficacy as growth regulators and pest deterrents, offering sustainable alternatives to traditional agrochemicals. Preliminary field trials suggest that formulations incorporating this compound can improve crop yield while minimizing environmental impact.

As interest in green chemistry grows, researchers are exploring biodegradable synthetic routes for producing 1-(4-bromo-2-methylphenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea. By adopting catalytic processes that minimize waste generation and energy consumption, the industry can reduce its ecological footprint while maintaining high standards of product purity. Such innovations underscore the importance of integrating sustainability into every stage of drug development.

The future prospects for this compound are further illuminated by advancements in nanotechnology. Encapsulation within polymeric nanoparticles has shown promise in enhancing bioavailability and targeted delivery to specific tissues or organs. This approach could revolutionize therapeutic strategies for diseases that require localized treatment or prolonged drug release.

In conclusion, 1-(4-bromo-2-methylphenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea (CAS No. 894031-55-1) stands as a testament to the ingenuity of modern chemical biology. Its multifaceted applications span from pharmaceuticals to agriculture, driven by its unique structural features and promising biological activities. As research continues to uncover new possibilities, this compound exemplifies how innovative molecular design can address complex challenges across multiple domains of science and industry.